Cas no 1030422-31-1 (2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid)

• Product Name: 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid
• CAS No: 1030422-31-1
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 5042355
• Update Time: 2025-07-23

2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(thiophene-2-carbonyl)piperidin-4-yl]acetic acid
• 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid

• Inchi： 1S/C12H15NO3S/c14-11(15)8-9-3-5-13(6-4-9)12(16)10-2-1-7-17-10/h1-2,7,9H,3-6,8H2,(H,14,15)
• InChI Key： GQSFSSZQPMWRAV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCC(CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 1.6
• Topological Polar Surface Area: 85.8

Additional information on 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid

Comprehensive Overview of 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid (CAS No. 1030422-31-1)

2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid (CAS No. 1030422-31-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene and piperidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The molecular structure of 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid combines a thiophene-2-carbonyl group with a piperidin-4-yl backbone, linked to an acetic acid functional group. This configuration offers versatility in chemical reactions, enabling its use as a building block for more complex molecules. The presence of the thiophene ring, a sulfur-containing heterocycle, enhances its binding affinity to certain enzymes and receptors, making it valuable in medicinal chemistry.

In recent years, the demand for piperidine derivatives and thiophene-based compounds has surged due to their roles in developing novel therapeutics. For instance, 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid has been explored in the context of central nervous system (CNS) disorders and inflammatory diseases. Its ability to interact with specific protein targets aligns with current trends in precision medicine and targeted drug delivery.

From a synthetic perspective, CAS No. 1030422-31-1 is often synthesized through multi-step organic reactions, including amidation and ester hydrolysis. Researchers frequently optimize these processes to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. The compound's stability under various conditions also makes it suitable for further derivatization.

The pharmacological potential of 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid is further highlighted by its compatibility with high-throughput screening (HTS) platforms. This aligns with the growing interest in AI-driven drug discovery, where computational models predict compound efficacy before lab testing. Such advancements reduce development timelines and costs, making this compound a focal point for biotech startups and pharmaceutical giants alike.

Environmental and safety considerations are also critical when working with 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid. While it is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Researchers emphasize green chemistry principles to minimize waste and energy consumption during synthesis, reflecting broader industry shifts toward sustainable practices.

In summary, 2-[1-(Thiophene-2-carbonyl)piperidin-4-yl]acetic acid (CAS No. 1030422-31-1) represents a compelling area of study at the intersection of organic chemistry and pharmacology. Its structural complexity and functional adaptability position it as a key player in the next generation of therapeutic agents. As research progresses, this compound is likely to feature prominently in discussions about innovative drug design and chemical biology.